3,4-dichloro-N-(2-furylmethyl)benzenesulfonamide

• IUPAC Name: 3,4-dichloro-N-(furan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C11H9Cl2NO3S/c12-10-4-3-9(6-11(10)13)18(15,16)14-7-8-2-1-5-17-8/h1-6,14H,7H2
• InChI Key: IYOHWNPUYJWIKI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H9Cl2NO3S
• Molecular Weight: 306.2 g/mol

Description

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives, including compounds similar to 3,4-dichloro-N-(2-furylmethyl)benzenesulfonamide, often involves chlorosulfonation and reactions with furan derivatives. For instance, a gold(I)-catalyzed cascade reaction from easily accessible starting materials has been shown to yield a variety of N-(furan-3-ylmethylene)benzenesulfonamides, suggesting a pathway that might be relevant for synthesizing the compound (Wang et al., 2014).

Molecular Structure Analysis

Studies on benzenesulfonamide derivatives, including crystal and molecular structure investigations, indicate that these compounds often exhibit extensive intra- and intermolecular hydrogen bonds forming stable crystal structures. For example, the molecular structures of compounds related to 3,4-dichloro-N-(2-furylmethyl)benzenesulfonamide have been analyzed using X-ray diffraction, revealing the significance of hydrogen bonding in stabilizing their structures (Siddiqui et al., 2008).

Chemical Reactions and Properties

The chemical reactions involving benzenesulfonamide derivatives can be complex, with the sulfonamide group playing a crucial role in their reactivity. These compounds participate in various chemical reactions, such as aza-Darzens-type reactions, leading to the formation of novel structures with potential biological activities (Giubellina et al., 2006).